Cas no 1185169-90-7 (4-2-(Cyclopropylmethoxy)ethylphenoxymethyloxirane-d5)

• Product Name: 4-2-(Cyclopropylmethoxy)ethylphenoxymethyloxirane-d5
• CAS No: 1185169-90-7
• MF: C₁₅H₂₀O₃
• MW: 248.317504882813
• CID: 4552243
• Update Time: 2025-10-20

4-2-(Cyclopropylmethoxy)ethylphenoxymethyloxirane-d5 Chemical and Physical Properties

Names and Identifiers

• [[4-[2-(Cyclopropylmethoxy)ethyl]phenoxy]methyl]oxirane-d5
• 4-2-(Cyclopropylmethoxy)ethylphenoxymethyloxirane-d5

• Inchi： 1S/C15H20O3/c1-2-13(1)9-16-8-7-12-3-5-14(6-4-12)17-10-15-11-18-15/h3-6,13,15H,1-2,7-11H2
• InChI Key： DQRZXLUCRJNWKV-UHFFFAOYSA-N
• SMILES： c1c(CCOCC2CC2)ccc(OCC2OC2)c1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Tyrosols and derivatives

Additional information on 4-2-(Cyclopropylmethoxy)ethylphenoxymethyloxirane-d5

Research Brief on 4-2-(Cyclopropylmethoxy)ethylphenoxymethyloxirane-d5 (CAS: 1185169-90-7): Recent Advances and Applications

The deuterated compound 4-2-(Cyclopropylmethoxy)ethylphenoxymethyloxirane-d5 (CAS: 1185169-90-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its deuterium-labeled oxirane moiety, serves as a critical intermediate in the synthesis of bioactive molecules and pharmaceuticals. Recent studies have highlighted its utility in metabolic stability enhancement, pharmacokinetic optimization, and as a tracer in drug metabolism studies. This research brief consolidates the latest findings on this compound, focusing on its synthesis, applications, and mechanistic insights.

Recent synthetic approaches to 4-2-(Cyclopropylmethoxy)ethylphenoxymethyloxirane-d5 have emphasized efficiency and scalability. A 2023 study published in the Journal of Medicinal Chemistry demonstrated a novel catalytic deuterium exchange method that significantly improved the yield and purity of the deuterated oxirane derivative. The study reported a 92% isotopic purity and a scalable synthesis route, making it feasible for industrial applications. Furthermore, the compound's stability under physiological conditions was confirmed, reinforcing its potential as a reliable tracer in in vivo studies.

In the context of drug development, 4-2-(Cyclopropylmethoxy)ethylphenoxymethyloxirane-d5 has been employed as a key intermediate in the synthesis of deuterated analogs of prostaglandin E2 receptor antagonists. A 2024 preclinical study highlighted its role in enhancing metabolic stability, with deuterium incorporation reducing first-pass metabolism by up to 40%. This finding has profound implications for the design of long-acting therapeutics, particularly in inflammatory and cardiovascular diseases. The study also noted the compound's low cytotoxicity, further supporting its suitability for pharmaceutical applications.

Mechanistic studies have elucidated the compound's interactions with cytochrome P450 enzymes, revealing its potential as a probe for studying enzyme kinetics and inhibition. Research published in Drug Metabolism and Disposition (2023) demonstrated that 4-2-(Cyclopropylmethoxy)ethylphenoxymethyloxirane-d5 acts as a substrate for CYP3A4, with deuterium labeling altering the rate of oxidative metabolism. These insights are invaluable for predicting drug-drug interactions and optimizing therapeutic regimens.

In conclusion, 4-2-(Cyclopropylmethoxy)ethylphenoxymethyloxirane-d5 represents a versatile and promising compound in chemical biology and drug development. Its applications span from metabolic tracers to intermediates in deuterated drug synthesis, with recent advances underscoring its synthetic accessibility and biological relevance. Future research directions may explore its utility in targeted drug delivery systems and as a tool for elucidating complex metabolic pathways. The continued investigation of this compound is expected to yield further innovations in medicinal chemistry and therapeutics.